Cas no 1260755-65-4 (2-methyl-3-(pyrrolidin-3-yl)pyridine)
2-methyl-3-(pyrrolidin-3-yl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-methyl-3-(pyrrolidin-3-yl)pyridine
- 2-Methyl-3-pyrrolidin-3-yl-pyridine
- Pyridine, 2-methyl-3-(3-pyrrolidinyl)-
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- Inchi: 1S/C10H14N2/c1-8-10(3-2-5-12-8)9-4-6-11-7-9/h2-3,5,9,11H,4,6-7H2,1H3
- InChI Key: WQGIJSFZZNPDOJ-UHFFFAOYSA-N
- SMILES: C1(C)=NC=CC=C1C1CCNC1
Experimental Properties
- Density: 1.023±0.06 g/cm3(Predicted)
- Boiling Point: 276.5±28.0 °C(Predicted)
- pka: 9.77±0.10(Predicted)
2-methyl-3-(pyrrolidin-3-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1870790-1g |
2-methyl-3-(pyrrolidin-3-yl)pyridine |
1260755-65-4 | 1g |
$1057.0 | 2023-09-18 | ||
| Enamine | EN300-1870790-5g |
2-methyl-3-(pyrrolidin-3-yl)pyridine |
1260755-65-4 | 5g |
$3065.0 | 2023-09-18 | ||
| Enamine | EN300-1870790-10g |
2-methyl-3-(pyrrolidin-3-yl)pyridine |
1260755-65-4 | 10g |
$4545.0 | 2023-09-18 | ||
| Enamine | EN300-1870790-0.05g |
2-methyl-3-(pyrrolidin-3-yl)pyridine |
1260755-65-4 | 0.05g |
$888.0 | 2023-09-18 | ||
| Enamine | EN300-1870790-0.1g |
2-methyl-3-(pyrrolidin-3-yl)pyridine |
1260755-65-4 | 0.1g |
$930.0 | 2023-09-18 | ||
| Enamine | EN300-1870790-0.25g |
2-methyl-3-(pyrrolidin-3-yl)pyridine |
1260755-65-4 | 0.25g |
$972.0 | 2023-09-18 | ||
| Enamine | EN300-1870790-0.5g |
2-methyl-3-(pyrrolidin-3-yl)pyridine |
1260755-65-4 | 0.5g |
$1014.0 | 2023-09-18 | ||
| Enamine | EN300-1870790-1.0g |
2-methyl-3-(pyrrolidin-3-yl)pyridine |
1260755-65-4 | 1g |
$1172.0 | 2023-05-26 | ||
| Enamine | EN300-1870790-2.5g |
2-methyl-3-(pyrrolidin-3-yl)pyridine |
1260755-65-4 | 2.5g |
$2071.0 | 2023-09-18 | ||
| Enamine | EN300-1870790-5.0g |
2-methyl-3-(pyrrolidin-3-yl)pyridine |
1260755-65-4 | 5g |
$3396.0 | 2023-05-26 |
2-methyl-3-(pyrrolidin-3-yl)pyridine Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on 2-methyl-3-(pyrrolidin-3-yl)pyridine
Recent Advances in the Study of 2-methyl-3-(pyrrolidin-3-yl)pyridine (CAS: 1260755-65-4) in Chemical Biology and Pharmaceutical Research
The compound 2-methyl-3-(pyrrolidin-3-yl)pyridine (CAS: 1260755-65-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, featuring a pyridine core substituted with a pyrrolidine moiety, has been identified as a promising scaffold for drug discovery, particularly in the development of central nervous system (CNS) targeting agents. Recent studies have explored its role as a modulator of various neurotransmitter receptors, including nicotinic acetylcholine receptors (nAChRs) and dopamine receptors, which are critical in neurological and psychiatric disorders.
One of the key findings in recent research is the compound's ability to selectively bind to α4β2 nAChRs, a subtype implicated in cognitive function and addiction. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-methyl-3-(pyrrolidin-3-yl)pyridine exhibits high affinity and selectivity for these receptors, making it a potential candidate for treating conditions such as Alzheimer's disease and nicotine dependence. The study utilized radioligand binding assays and electrophysiological recordings to validate its pharmacological profile, highlighting its efficacy in enhancing synaptic plasticity in preclinical models.
In addition to its CNS applications, 2-methyl-3-(pyrrolidin-3-yl)pyridine has shown promise in oncology research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed its role as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The compound's structural flexibility allows for derivatization, enabling the development of analogs with improved pharmacokinetic properties. For instance, modifications at the pyrrolidine nitrogen have yielded derivatives with enhanced blood-brain barrier permeability and metabolic stability.
Another notable advancement is the application of 2-methyl-3-(pyrrolidin-3-yl)pyridine in positron emission tomography (PET) imaging. Researchers have successfully radiolabeled the compound with carbon-11, as reported in a 2024 study in the Journal of Nuclear Medicine. This radiotracer, [11C]2-methyl-3-(pyrrolidin-3-yl)pyridine, has been used to visualize nAChR distribution in vivo, providing insights into receptor occupancy and dynamics in neurodegenerative diseases. The study underscores the compound's utility as a diagnostic tool, bridging the gap between preclinical and clinical research.
Despite these promising developments, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Computational modeling and structure-activity relationship (SAR) studies are ongoing to refine its pharmacological properties. Collaborative efforts between academia and industry are expected to accelerate the translation of 2-methyl-3-(pyrrolidin-3-yl)pyridine-based therapies into clinical trials. Future research directions may include exploring its potential in other therapeutic areas, such as inflammation and infectious diseases, leveraging its versatile chemical scaffold.
In conclusion, 2-methyl-3-(pyrrolidin-3-yl)pyridine (CAS: 1260755-65-4) represents a multifaceted tool in modern drug discovery and biomedical research. Its applications span from CNS disorders to oncology and diagnostic imaging, highlighting its broad utility. Continued investigation into its mechanisms of action and derivative optimization will be crucial for unlocking its full therapeutic potential. This compound exemplifies the intersection of chemical innovation and biological relevance, paving the way for novel treatments in the years to come.
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